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Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2,4-Dimethyloctane

This guide provides a comprehensive overview of the boiling point and density of 2,4-
dimethyloctane, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of quantitative data, detailed experimental protocols, and a visualization of

structure-property relationships.

Physicochemical Data of 2,4-Dimethyloctane
The physical and chemical properties of 2,4-dimethyloctane are summarized in the table

below. These properties are crucial for understanding its behavior in various chemical and

biological systems.
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Property Value

Molecular Formula C₁₀H₂₂[1][2][3]

Molecular Weight 142.28 g/mol [1][2][3][4][5]

Boiling Point 153 - 156.9 °C[1][2][3][4][6]

Density 0.723 - 0.732 g/cm³[1][2][3][4][6]

Melting Point -83.15 °C[3][6]

Flash Point 49 - 78.5 °C[1][2][3]

Refractive Index 1.4069 - 1.411[2][3][4][6]

Vapor Pressure 3.73 mmHg at 25°C[2][3]

Experimental Protocols
Accurate determination of the boiling point and density of compounds like 2,4-dimethyloctane
is fundamental in chemical research. The following sections detail standard experimental

methodologies for these measurements.

Determination of Boiling Point: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid, especially when only a small amount of the substance is available.[7]

Apparatus and Materials:

Thiele tube

Thermometer (0-200 °C range)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment
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Heating source (Bunsen burner or heating mantle)

High-boiling mineral oil

Sample of 2,4-dimethyloctane (~0.5 mL)

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Attach a small test tube containing about 0.5 mL of 2,4-dimethyloctane to the thermometer

using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Insert the thermometer and the attached test tube into the Thiele tube, ensuring the sample

is below the oil level.

Gently heat the side arm of the Thiele tube. The design of the tube allows for the circulation

of the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. This indicates that the vapor pressure of the sample is overcoming the atmospheric

pressure.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops, and the liquid just

begins to enter the capillary tube. Record this temperature.

Record the atmospheric pressure at the time of the experiment.

Determination of Density: Vibrating Tube Densitometry
Vibrating tube densitometers provide a precise and rapid method for measuring the density of

liquids. This technique is based on measuring the change in the resonant frequency of a U-
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shaped tube when it is filled with the sample liquid.

Apparatus and Materials:

Vibrating tube densiteter

Syringe for sample injection

Sample of 2,4-dimethyloctane

Reference standards with known densities (e.g., dry air and deionized water)

Thermostat for temperature control

Procedure:

Calibration: Calibrate the densitometer using two reference standards of known density,

typically dry air and deionized water. The instrument measures the oscillation periods of the

tube filled with these standards.

Temperature Control: Set the desired temperature for the measurement using the integrated

thermostat. Allow the instrument to stabilize at this temperature.

Sample Injection: Inject the 2,4-dimethyloctane sample into the U-shaped tube using a

syringe, ensuring that the tube is completely filled and free of any air bubbles.

Measurement: The instrument measures the oscillation period of the tube filled with the

sample.

Density Calculation: The density of the sample is calculated automatically by the instrument's

software based on the calibration data and the measured oscillation period of the sample.

The relationship can be described by the equation: ρ = A * T² - B, where ρ is the density, T is

the oscillation period, and A and B are calibration constants.

Cleaning: After the measurement, flush the U-tube with an appropriate solvent to remove the

sample and then dry it with a stream of air.
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Structure-Property Relationships
The molecular structure of alkanes significantly influences their physical properties. For

isomers of dimethyloctane, the position of the methyl branches affects the boiling point due to

changes in intermolecular van der Waals forces.

Caption: Relationship between molecular structure and boiling point in dimethyloctane isomers.

As illustrated in the diagram, the greater separation of methyl groups in 2,4-dimethyloctane
results in a less compact molecule with weaker van der Waals forces, leading to a lower boiling

point compared to its more compact isomers, 2,3-dimethyloctane and 3,4-dimethyloctane.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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